formaldehyde;N-methylmethanamine;prop-2-enamide

• CAS No.: 67953-80-4
• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: formaldehyde;N-methylmethanamine;prop-2-enamide
• InChI: InChI=1S/C3H5NO.C2H7N.CH2O/c1-2-3(4)5;1-3-2;1-2/h2H,1H2,(H2,4,5);3H,1-2H3;1H2
• InChI Key: PUNLWXBDHQMWPG-UHFFFAOYSA-N
• Canonical SMILES: CNC.C=CC(=O)N.C=O
• Related CAS: 68130-63-2; 67953-80-4

Description

Formaldehyde;N-methylmethanamine;prop-2-enamide is a compound with the molecular formula C6H14N2O2. It is a combination of formaldehyde, N-methylmethanamine, and prop-2-enamide. This compound is known for its applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of formaldehyde;N-methylmethanamine;prop-2-enamide involves the reaction of formaldehyde with N-methylmethanamine and prop-2-enamide. The reaction conditions typically include controlled temperatures and the presence of catalysts to facilitate the reaction. Industrial production methods may involve large-scale reactors and continuous flow processes to ensure consistent quality and yield .

Chemical Reactions Analysis

Formaldehyde;N-methylmethanamine;prop-2-enamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens or nucleophiles.

Polymerization: This reaction involves the formation of polymers from monomers. Common reagents include initiators like benzoyl peroxide or azobisisobutyronitrile.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Formaldehyde;N-methylmethanamine;prop-2-enamide has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of various organic compounds.

Biology: It is used in the study of biochemical pathways and molecular interactions.

Medicine: It is used in the development of pharmaceuticals and therapeutic agents.

Industry: It is used in the production of polymers, resins, and coatings .

Mechanism of Action

The mechanism of action of formaldehyde;N-methylmethanamine;prop-2-enamide involves its interaction with molecular targets and pathways. It can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the formation of covalent bonds with proteins, DNA, and other biomolecules, affecting their function and activity .

Comparison with Similar Compounds

Formaldehyde;N-methylmethanamine;prop-2-enamide can be compared with similar compounds such as:

Formaldehyde; methoxysulfonyloxymethane; N-methylmethanamine; prop-2-enamide: This compound has similar chemical properties but different functional groups.

2-Propenamide, homopolymer, reaction products with chloromethane, dimethylamine, and formaldehyde: This compound has similar polymerization properties but different monomer units.

The uniqueness of this compound lies in its specific combination of functional groups, which gives it distinct chemical and biological properties.